Cas no 62490-92-0 (1H-Fluorene, 7-bromo-2,3,4,4a,9,9a-hexahydro-, cis-)

• Product Name: 1H-Fluorene, 7-bromo-2,3,4,4a,9,9a-hexahydro-, cis-
• CAS No: 62490-92-0
• MF: C₁₃H₁₅Br
• MW: 251.162203073502
• CID: 442950
• PubChem ID: 71385888
• Update Time: 2025-04-19

1H-Fluorene, 7-bromo-2,3,4,4a,9,9a-hexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• 1H-Fluorene, 7-bromo-2,3,4,4a,9,9a-hexahydro-, cis-
• (4aS,9aS)-7-bromo-2,3,4,4a,9,9a-hexahydro-1H-fluorene
• 62490-92-0
• DTXSID60808100

• Inchi： 1S/C13H15Br/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h5-6,8-9,12H,1-4,7H2/t9-,12-/m0/s1
• InChI Key： XVDBPFVGPBZAAD-CABZTGNLSA-N
• SMILES： BrC1C=CC2=C(C=1)C[C@@H]1CCCC[C@@H]12

Computed Properties

• Exact Mass: 250.03575
• Monoisotopic Mass: 250.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0